Cas no 1525972-25-1 (methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate
• CAS No: 1525972-25-1
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6136386
• PubChem ID: 83714945
• Update Time: 2025-06-08

methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate
• 1525972-25-1
• EN300-11395340
• methyl 5-amino-2-phenylthiazole-4-carboxylate

• Inchi： 1S/C11H10N2O2S/c1-15-11(14)8-9(12)16-10(13-8)7-5-3-2-4-6-7/h2-6H,12H2,1H3
• InChI Key： CJJCJSBPPRLPKI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate

Methyl 5-Amino-2-Phenyl-1,3-Thiazole-4-Carboxylate (CAS No. 1525972-25-1): An Overview of Its Structure, Synthesis, and Applications

Methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate (CAS No. 1525972-25-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and applications in drug discovery. The unique structure of methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate makes it an attractive candidate for various therapeutic and diagnostic purposes.

The molecular formula of methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate is C₁₃H₁₃N₃O₂S, and its molecular weight is approximately 279.32 g/mol. The compound features a thiazole ring system with a phenyl substituent at the 2-position and an amino group at the 5-position. The carboxylate moiety is esterified with a methyl group, which can be readily hydrolyzed under physiological conditions to release the free carboxylic acid.

The synthesis of methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate has been reported in several studies. One common approach involves the condensation of 2-benzoylthioacetamide with methyl acetoacetate in the presence of a base such as potassium tert-butoxide. This reaction proceeds via the formation of an intermediate imine, which cyclizes to form the thiazole ring. Subsequent reduction of the imine to an amine using a reducing agent like sodium borohydride yields the desired product.

In recent years, methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate has garnered attention for its potential therapeutic applications. Research has shown that thiazoles can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain thiazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

The amino group in methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate provides a reactive site for further functionalization, allowing for the synthesis of more complex molecules with enhanced biological activity. This feature makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics for various diseases.

In addition to its potential as a therapeutic agent, methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate has also been explored for its use in diagnostic imaging. Thiazoles have been shown to exhibit good photophysical properties, making them suitable for use as fluorescent probes in biological systems. By modifying the amino group or other functional groups within the molecule, researchers can tailor the optical properties of methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate to meet specific imaging requirements.

The phenyl substituent in methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate contributes to its overall hydrophobicity and lipophilicity, which are important factors in determining its pharmacokinetic properties. The presence of this aromatic ring can enhance the compound's ability to cross cell membranes and reach intracellular targets. This property is particularly useful in designing drugs that need to penetrate specific tissues or organs.

The thiazole ring system itself is known for its stability and resistance to metabolic degradation. This characteristic can improve the bioavailability and half-life of drugs containing this moiety, making them more effective in vivo. Furthermore, the thiazole ring can participate in hydrogen bonding and π-stacking interactions with biological macromolecules such as proteins and nucleic acids, which can enhance their binding affinity and selectivity.

In conclusion, methyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate (CAS No. 1525972-25-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative applications in healthcare.